BENGHE Foundational & Exploratory

Check Availability & Pricing

The Solubility of Trichlorofluoromethane (Freon-
11): A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Freon-11

Cat. No.: B1174993

Introduction: Trichlorofluoromethane, widely known by its trade name Freon-11 or as CFC-11,
is a chlorofluorocarbon with the chemical formula CCIsF.[1][2] Historically, it was extensively
used as a refrigerant, propellant, and blowing agent.[3] Despite its production being phased out
under the Montreal Protocol due to its high ozone depletion potential, understanding its
physicochemical properties, particularly its solubility in various media, remains critical for
environmental modeling, remediation studies, and management of existing stocks. This
technical guide provides a detailed overview of the solubility of Freon-11 in agueous and
organic media, experimental methodologies for its determination, and key factors influencing its
solubility.

Solubility of Freon-11 in Water

Freon-11 exhibits low solubility in water. This property is crucial for understanding its transport
and fate in aquatic environments. The solubility is temperature-dependent, generally
decreasing as temperature rises from 0°C to around 30-35°C, after which it shows a slight
increase, a common behavior for halogenated hydrocarbons in water.[2]

Quantitative data from various sources have been compiled and are presented below. The
Henry's Law constant, a measure of the partitioning of a compound between air and water, is
also a critical parameter for environmental scientists. For Freon-11, a Henry's Law constant of
9.70 x 10~2 atm-m3/mol at 25°C has been reported.[1]

Table 1: Quantitative Solubility of Freon-11 in Water
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Mass Mole .
Temperatur  Temperatur . . Solubility

Fraction ( Fraction (x Reference
e (°C) e (K) (mglL)

g/100g ) 10—4)
0 273.15 0.000393 5.18 ~393 [2]
10 283.15 0.000244 3.21 ~244 [2]
20 293.15 0.000148 1.94 1100 - 1300 [1]12113]
25 298.15 0.000119 1.56 1100 [1]12]
30 303.15 0.000104 1.36 ~104 [2]
35 308.15 0.000103 1.35 ~103 2]

Note: Values in mg/L are derived from various sources and may be reported at slightly different
conditions. The mass and mole fraction data from the IUPAC-NIST evaluation provide a
consistent dataset.[2]

Solubility of Freon-11 in Organic Solvents

In contrast to its limited solubility in water, Freon-11 is readily soluble in a wide range of
organic solvents.[1][4] This is consistent with the "like dissolves like" principle, as Freon-11 is a
nonpolar molecule. For many common organic solvents, it is considered miscible, meaning it
can be mixed in any proportion without separating. Due to this high solubility, specific
quantitative limits are less frequently reported in the literature compared to its aqueous
solubility.

Table 2: Solubility of Freon-11 in Common Organic
Solvents
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Solvent Class Solubility Reference(s)
Ethanol Alcohol Soluble [1114]

Ether (Diethyl ether) Ether Soluble [1][4]

Acetone Ketone Soluble [5]

Benzene Aromatic Hydrocarbon  Soluble [5]

Carbon Tetrachloride Halogenated Solvent Soluble [5]

Acetic Acid Carboxylic Acid 25 g/100g (at 4.5°C) [No source found]

Factors Influencing Solub

ility

The solubility of Freon-11 is governed by several interconnected factors, primarily related to

the properties of the solute and solvent, as well as the external conditions of the system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [The Solubility of Trichlorofluoromethane (Freon-11): A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1174993#solubility-of-freon-11-in-water-and-organic-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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